Cas no 1805604-83-4 (4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine
• CAS No: 1805604-83-4
• MF: C₈H₉F₂N₃O₃
• MW: 233.172168493271
• CID: 4895811
• Update Time: 2025-05-28

4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C8H9F2N3O3/c1-16-6-4(2-11)5(7(9)10)3-12-8(6)13(14)15/h3,7H,2,11H2,1H3
• InChI Key： VHJQYCQBCYXZTL-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CN)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.5
• Topological Polar Surface Area: 94

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine

Comprehensive Overview of 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine (CAS No. 1805604-83-4)

4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate for designing novel bioactive molecules. The compound's CAS number, 1805604-83-4, ensures precise identification in chemical databases and regulatory documentation. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing demand for fluorinated pyridine derivatives in medicinal chemistry has spotlighted compounds like 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine. Fluorination often enhances metabolic stability and bioavailability, addressing common challenges in drug development. Recent studies highlight the role of difluoromethyl groups in improving binding affinity to biological targets, a trend reflected in FDA-approved drugs. This compound's nitropyridine core also aligns with the rising interest in heterocyclic scaffolds for kinase inhibitors, a hot topic in oncology research.

From a synthetic perspective, the 3-methoxy-2-nitropyridine moiety offers strategic handles for further functionalization, enabling diverse derivatization pathways. This flexibility is crucial for structure-activity relationship (SAR) studies, a frequent focus of academic and industrial R&D teams. Computational chemists frequently search for "pyridine-based building blocks" or "nitropyridine synthesis" to identify versatile intermediates like this compound. Its balanced lipophilicity, predicted by in silico tools, makes it particularly attractive for CNS drug candidates—a sector experiencing exponential growth.

Environmental considerations are shaping modern chemical applications, and 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine aligns with green chemistry principles. Its potential for late-stage functionalization reduces synthetic steps, minimizing waste—a key concern for sustainable manufacturing. Industry forums frequently discuss "eco-friendly fluorination methods," underscoring the relevance of such compounds. The aminomethyl group additionally enables bioconjugation strategies, meeting the demand for antibody-drug conjugates (ADCs) and targeted therapies.

Analytical characterization of CAS 1805604-83-4 involves advanced techniques like LC-MS and ¹⁹F NMR, reflecting broader trends in analytical chemistry automation. Patent landscapes reveal growing IP activity around similar difluoromethylated heterocycles, particularly in antiviral applications. As personalized medicine gains traction, the compound's modular design supports fragment-based drug discovery—a method dominating recent scientific literature. Safety data sheets emphasize standard laboratory handling protocols, ensuring compliance with global research standards.

The compound's physicochemical properties (e.g., logP, hydrogen bond donors/acceptors) position it favorably in lead optimization pipelines. Queries like "pyridine derivatives for drug design" or "nitroheterocycle stability" frequently appear in research databases, indicating strong academic interest. Collaborative platforms such as PubChem and Reaxys feature extensive data on this structural class, facilitating virtual screening workflows. With the pharmaceutical industry prioritizing small molecule therapeutics, 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine represents a strategic asset for innovative therapeutic development.

Emerging applications in material science further expand the compound's utility. Its electron-deficient nitropyridine ring system shows promise in organic electronics, responding to searches for "nitroaromatic semiconductors." The methoxy group's steric and electronic effects are actively studied in catalysis research, another high-growth area. As cross-disciplinary approaches gain momentum, this compound bridges traditional medicinal chemistry with cutting-edge materials innovation.

Regulatory agencies increasingly require detailed impurity profiles for synthetic intermediates, and CAS 1805604-83-4 benefits from well-documented purification methods. This aligns with quality-by-design (QbD) principles dominating current Good Manufacturing Practice (cGMP) discussions. The compound's stability under various pH conditions—frequently tested in "forced degradation studies"—makes it suitable for formulation development, addressing a critical pain point in preformulation research.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine exemplifies the convergence of synthetic accessibility, structural diversity, and therapeutic potential. Its relevance to trending research areas—from fragment-based drug discovery to sustainable fluorination—ensures continued scientific engagement. As the chemical industry evolves toward more targeted and efficient synthesis, compounds like this will remain pivotal in advancing both human health and technological innovation.